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Compound of Interest

Compound Name: Persin

Cat. No.: B1231206 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the toxicity of persin, a natural fungicidal toxin found in avocado

(Persea americana), across various animal species. The information is supported by available

experimental data to facilitate further investigation into its toxicological profile and potential

therapeutic applications.

Persin's toxicity varies significantly among different animal species, with some exhibiting high

susceptibility while others are relatively resistant. The primary targets of persin toxicity are the

lactating mammary gland and the myocardium, leading to non-infectious mastitis and cardiac

necrosis, respectively.[1][2]

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for persin in different

species. It is important to note that the data is limited and the administration methods and

forms of persin (purified vs. in plant material) vary, making direct comparisons challenging.
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Species Dosage
Route of
Administration

Observed
Effects

Reference(s)

Mouse 60-100 mg/kg Not Specified

Non-fatal injury

to the lactating

mammary gland.

[3][4]

>100 mg/kg Not Specified

Necrosis of

myocardial

fibers.

[3][4]

200 mg/kg Not Specified Lethal dose. [3]

Goat 20 g/kg of leaves Ingestion Severe mastitis. [3][4]

30 g/kg of leaves Ingestion Cardiac injury. [3][4]

Sheep

2.5 g/kg of

leaves (for 32

days)

Ingestion
Chronic cardiac

insufficiency.
[4]

25 g/kg of leaves

(for 5 days)
Ingestion

Acute cardiac

failure.
[4]

Budgerigar
~3.5 g of

avocado
Ingestion Lethal dose. [5]

Canary ~2 g of avocado Ingestion Lethal dose. [5]

Cockatiel
20-30 g of

avocado
Ingestion Lethal dose. [5]

Species Susceptibility to Persin
This table provides a qualitative comparison of persin susceptibility across various species

based on reported clinical signs and outcomes.
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Susceptibility Level Species Clinical Signs Reference(s)

Highly Susceptible

Birds (especially

caged birds like

canaries, budgerigars,

cockatiels), Rabbits

Increased heart rate,

myocardial tissue

damage, respiratory

distress,

subcutaneous edema,

death.[3][6] Cardiac

arrhythmia,

submandibular

edema, and death

have been reported in

rabbits after

consuming avocado

leaves.[3][7]

[3][6][7][8]

Susceptible
Goats, Sheep,

Horses, Cattle

Non-infectious

mastitis, agalactia,

cardiac injury.[3][4]

Horses may also

show colic and

gastritis.[3]

[3][4][8]

Relatively Resistant
Dogs, Cats, Rats,

Chickens, Turkeys

Mild gastrointestinal

upset.[8] Dogs and

cats are generally

considered more

resistant to persin

toxicity.[6]

[6][8]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and extension of

toxicological studies. Below are summaries of key experimental protocols used in persin
toxicity research.

Toxicity Study in Lactating Mice
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Objective: To determine the effects of persin on the lactating mammary gland and

myocardium.

Animal Model: Lactating mice.

Test Substance: Purified persin.

Dosage and Administration:

60-100 mg/kg of persin was administered to observe effects on the mammary gland.

Doses above 100 mg/kg were used to induce myocardial necrosis.

Observed Endpoints:

Histopathological examination of the mammary gland for necrosis and apoptosis of the

secretory acinar epithelium.

Histopathological examination of the heart for necrosis of myocardial fibers.

Key Findings: Persin induced dose-dependent necrosis in both the lactating mammary gland

and the myocardium.

Proposed Acute and Chronic Toxicity Study in CD-1
Mice

Objective: To evaluate the cytotoxic effects of acute and chronic exposure to persin.

Animal Model: Male and female CD-1 mice.

Test Substance: Synthetic persin or avocado oil containing a known concentration of persin.

Dosage and Administration:

Oral gavage of 10 mg/kg/day (low dose) or 100 mg/kg/day (high dose) of persin.

Duration: 10 days (acute) or 30 days (chronic).
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Parameters to be Measured:

Histological evaluation of reproductive organs, mammary glands, liver, and gastrointestinal

tissues.

Assessment of proliferation and inflammatory markers in target tissues using

immunohistochemistry.

Analysis of blood and gastrointestinal metabolic profiles.

Evaluation of the gut microbiome.[9]

Mechanism of Action: Signaling Pathway
Current research suggests that persin exerts its cytotoxic effects, at least in part, by acting as

a microtubule-stabilizing agent. This leads to an arrest of the cell cycle in the G2/M phase and

subsequent induction of programmed cell death (apoptosis) through a caspase-dependent

pathway. A key mediator in this process is the pro-apoptotic BH3-only protein, Bim.[10]

The following diagram illustrates the proposed signaling pathway for persin-induced apoptosis.
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Persin-Induced Bim-Dependent Apoptosis Pathway

This guide provides a summary of the current understanding of persin toxicity. Further

research is needed to establish precise LD50 values across a wider range of species and to

fully elucidate the molecular mechanisms underlying its toxic effects. This knowledge will be

invaluable for both veterinary medicine and for exploring the potential of persin and its

analogues as therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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